Cas no 1495538-80-1 (4-(3-fluoro-4-methylphenyl)butan-2-amine)

• Product Name: 4-(3-fluoro-4-methylphenyl)butan-2-amine
• CAS No: 1495538-80-1
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6512002
• PubChem ID: 65918566
• Update Time: 2025-06-29

4-(3-fluoro-4-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-methylphenyl)butan-2-amine
• 1495538-80-1
• AKOS015260228
• EN300-1850469

• Inchi： 1S/C11H16FN/c1-8-3-5-10(7-11(8)12)6-4-9(2)13/h3,5,7,9H,4,6,13H2,1-2H3
• InChI Key： WEAYYPSRGIIFBP-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)CCC(C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(3-fluoro-4-methylphenyl)butan-2-amine

Professional Introduction to Compound with CAS No. 1495538-80-1 and Product Name: 4-(3-fluoro-4-methylphenyl)butan-2-amine

The compound with the CAS number 1495538-80-1 and the product name 4-(3-fluoro-4-methylphenyl)butan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a fluoro-substituent at the 3-position of the phenyl ring and a methyl-substituent at the 4-position introduces specific electronic and steric properties that make this molecule a promising candidate for various therapeutic interventions.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and bioavailability. The fluoro-substituent in 4-(3-fluoro-4-methylphenyl)butan-2-amine is known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This property has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The methyl-substituent further modulates the electronic distribution of the phenyl ring, influencing its interactions with enzymes and receptors.

In the realm of drug discovery, 4-(3-fluoro-4-methylphenyl)butan-2-amine has been explored for its potential as an intermediate in synthesizing novel therapeutic agents. Its structural framework allows for modifications that can tailor its pharmacological properties for specific indications. For instance, researchers have investigated its role in developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of a fluoro-substituted phenyl ring with an amine-bearing aliphatic chain provides a versatile scaffold for designing molecules with enhanced pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential to serve as a precursor for next-generation drugs. The fluoro-substituent, in particular, has been shown to increase the metabolic stability of active pharmaceutical ingredients (APIs), reducing the need for frequent dosing and improving patient compliance. This is particularly relevant in chronic disease management where long-term therapeutic efficacy is paramount. Additionally, the methylphenyl moiety offers opportunities for further derivatization, enabling chemists to fine-tune key pharmacophoric elements.

Recent studies have also demonstrated the compound's utility in addressing emerging therapeutic challenges. For example, research into neurodegenerative diseases has identified that modulating certain neurotransmitter systems can mitigate symptoms associated with conditions like Alzheimer's and Parkinson's disease. The structural features of 4-(3-fluoro-4-methylphenyl)butan-2-amine make it a candidate for developing acetylcholinesterase inhibitors or other agents that can interact with central nervous system (CNS) receptors.

The synthesis of this compound involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of fluorine into an aromatic ring typically requires specialized methodologies to ensure high yield and purity. Techniques such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions are often employed to achieve this transformation efficiently. The subsequent functionalization of the butan-2-amine backbone further demonstrates the compound's synthetic versatility.

In conclusion, 4-(3-fluoro-4-methylphenyl)butan-2-amine (CAS No. 1495538-80-1) represents a valuable asset in pharmaceutical research and development. Its unique structural attributes, including the presence of both fluoro and methyl substituents on a phenyl ring, offer significant advantages in terms of metabolic stability, lipophilicity, and target interaction affinity. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in shaping future treatments for a wide range of diseases.